Cas no 2229653-51-2 (5-propyloct-3-en-2-amine)

5-Propyloct-3-en-2-amine is an unsaturated amine compound featuring a propyl substituent on the fifth carbon of an eight-carbon chain, with a double bond at the 3-position and an amine group at the 2-position. This structure imparts reactivity suitable for applications in organic synthesis, particularly as an intermediate in the production of pharmaceuticals, agrochemicals, or specialty chemicals. The presence of both an amine and an alkene functional group allows for diverse derivatization, enabling use in cross-coupling reactions, Michael additions, or reductive aminations. Its defined molecular architecture ensures consistent performance in synthetic pathways, making it a valuable building block for researchers and industrial chemists.
5-propyloct-3-en-2-amine structure
5-propyloct-3-en-2-amine structure
Product Name:5-propyloct-3-en-2-amine
CAS No:2229653-51-2
MF:C11H23N
MW:169.307023286819
CID:6158554
PubChem ID:165970830
Update Time:2025-05-21

5-propyloct-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-propyloct-3-en-2-amine
    • EN300-1769308
    • 2229653-51-2
    • Inchi: 1S/C11H23N/c1-4-6-11(7-5-2)9-8-10(3)12/h8-11H,4-7,12H2,1-3H3/b9-8+
    • InChI Key: WUFDHRXUZXLDOZ-CMDGGOBGSA-N
    • SMILES: NC(C)/C=C/C(CCC)CCC

Computed Properties

  • Exact Mass: 169.183049738g/mol
  • Monoisotopic Mass: 169.183049738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26Ų

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5-propyloct-3-en-2-amine Related Literature

Additional information on 5-propyloct-3-en-2-amine

Research Brief on 2229653-51-2 and 5-propyloct-3-en-2-amine: Recent Advances in Chemical Biology and Pharmaceutical Applications

The chemical compound with the identifier 2229653-51-2 and the product name 5-propyloct-3-en-2-amine have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being investigated for their potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and metabolic diseases. This research brief aims to synthesize the latest findings related to these compounds, highlighting their structural properties, biological activities, and potential clinical implications.

Recent studies have elucidated the unique structural features of 5-propyloct-3-en-2-amine, which contribute to its bioactivity. The compound's amine functional group and unsaturated carbon chain make it a promising candidate for modulating neurotransmitter systems. Preliminary in vitro assays have demonstrated its affinity for specific G-protein-coupled receptors (GPCRs), suggesting potential applications in treating conditions such as depression and anxiety. Furthermore, molecular docking studies have revealed favorable binding interactions with key enzymatic targets involved in lipid metabolism, opening avenues for metabolic disorder therapeutics.

The synthetic pathway for 2229653-51-2 has been optimized in recent publications, with particular emphasis on improving yield and purity. Advanced chromatographic techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound's physicochemical properties. Stability studies under various pH conditions have provided valuable insights into its formulation potential, addressing previous challenges in drug delivery systems.

In vivo pharmacokinetic studies of 5-propyloct-3-en-2-amine have shown promising results regarding bioavailability and tissue distribution. The compound demonstrates favorable blood-brain barrier penetration, a critical factor for central nervous system-targeted therapies. However, researchers have noted the need for further investigation into its metabolic pathways and potential drug-drug interactions, particularly concerning cytochrome P450 enzymes.

The therapeutic potential of these compounds extends beyond neurological applications. Recent findings indicate that derivatives of 2229653-51-2 exhibit antimicrobial properties against drug-resistant bacterial strains. Structure-activity relationship (SAR) studies are currently underway to optimize these antimicrobial effects while minimizing cytotoxicity to human cells. These developments position the compound as a potential lead for next-generation antibiotics.

From a commercial perspective, several pharmaceutical companies have expressed interest in developing 5-propyloct-3-en-2-amine-based therapeutics. Patent filings related to these compounds have increased significantly in the past year, reflecting growing industry recognition of their potential. However, challenges remain in scaling up production and addressing regulatory requirements for clinical trials.

In conclusion, the current research landscape for 2229653-51-2 and 5-propyloct-3-en-2-amine demonstrates substantial progress in understanding their biological activities and therapeutic potential. While promising, these findings underscore the need for continued investigation into their safety profiles, mechanism of action, and clinical applicability. The coming years will likely see increased research investment in these compounds as they progress through various stages of drug development.

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